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The table below compares two recently developed methods for determining Sulfaquinoxaline (SUL),

highlighting their key parameters and greenness assessment results.

Method 1: UPLC-MS/MS for Tissue

Method 2: HPLC-UV for Veterinary

Feature
Residues [1] [2] Formulations [3] [4]
Analytical Ultra-Performance Liquid High-Performance Liquid
Technique Chromatography-Tandem Mass Chromatography with UV detection
Spectrometry (UPLC-MS/MS) (HPLC-UV)
Application Chicken tissues (breast, thigh, liver) Veterinary powder formulations
Matrix
Analytes Sulfaquinoxaline (SQX), Sulfadimidine  Sulfaquinoxaline (SUL), Amprolium

Key Greenness
Assessment
Tools

(SDM), Diaveridine (DVR), Vitamin K3
(VK3)

Analytical Eco-Scale (AES), AGREE,
AGREEprep, EVG Framework [1] [2]

(AMP), Diaveridine (DIV), Vitamin K3
(VIT K3)

Analytical Eco-Scale (AES), AGREE,
GAPI, BAGI, RGB (Whiteness) [3] [4]
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Method 1: UPLC-MS/MS for Tissue Method 2: HPLC-UV for Veterinary

Feature ) .

Residues [1] [2] Formulations [3] [4]
Reported The method was evaluated as "green”  The method was found to have an
Greenness based on the Analytical Eco-Scale and  excellent green profile and high
Outcome the AGREE/AGREEprep tools [1] [2]. whiteness score, indicating it is

environmentally sustainable and practical

[3] [4].

Detailed Experimental Protocols

Here is a detailed breakdown of the key experiments and methodologies cited in the comparison table.

UPLC-MS/MS Method for Tissue Residues [1] [2]

e Sample Preparation & Extraction:
o Matrix: Chicken breast, thigh, and liver tissues.
o Extraction Solvent: A mixture of acetonitrile and methanol (49.8:50.2 viv).
o Optimization: The extraction solvent ratio was optimized using Response Surface
Methodology (RSM) with an I-optimal design to achieve maximum recovery efficiency [1] [2].
¢ Instrumental Analysis:
o Chromatography:
= Column: Agilent Poroshell 120 ECC18.
= Mobile Phase: Acetonitrile and distilled water with 0.1% formic acid (85:15 v/v).
= Flow Rate: 0.6 mL/min [1] [2].
o Detection: Tandem Mass Spectrometry (MS/MS).
e Validation & Application:
o The method was validated according to the FDA bioanalytical method validation protocol.
The calibration range for SUL was 50-1000 pg/Kg [1].
o It was applied as a "decline curve study" to determine the withdrawal period for poultry. It was
found that a minimum of 7 days is required after the last dose for drug levels to fall below the
Maximum Residue Limit (MRL) in tissues [1] [2].

HPLC-UV Method for Veterinary Formulations [3] [4]

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/38669944/
https://pubmed.ncbi.nlm.nih.gov/38669944/
https://www.sciencedirect.com/science/article/abs/pii/S0021967324002759
https://www.sciencedirect.com/science/article/abs/pii/S0021967324002759
https://pubmed.ncbi.nlm.nih.gov/39939625/
https://pubmed.ncbi.nlm.nih.gov/39939625/
https://www.nature.com/articles/s41598-024-84849-4
https://www.nature.com/articles/s41598-024-84849-4
https://pubmed.ncbi.nlm.nih.gov/38669944/
https://www.sciencedirect.com/science/article/abs/pii/S0021967324002759
https://pubmed.ncbi.nlm.nih.gov/39939625/
https://www.nature.com/articles/s41598-024-84849-4
https://pubmed.ncbi.nlm.nih.gov/38669944/
https://www.sciencedirect.com/science/article/abs/pii/S0021967324002759
https://pubmed.ncbi.nlm.nih.gov/38669944/
https://www.sciencedirect.com/science/article/abs/pii/S0021967324002759
https://pubmed.ncbi.nlm.nih.gov/38669944/
https://www.sciencedirect.com/science/article/abs/pii/S0021967324002759
https://pubmed.ncbi.nlm.nih.gov/38669944/
https://pubmed.ncbi.nlm.nih.gov/38669944/
https://www.sciencedirect.com/science/article/abs/pii/S0021967324002759
https://pubmed.ncbi.nlm.nih.gov/39939625/
https://www.nature.com/articles/s41598-024-84849-4
https://www.smolecule.com/products/s544134?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e Sample Preparation:
o Matrix: Veterinary powder formulation.
o Procedure: The powder was dissolved in a diluent of 90% acetonitrile in water to prepare
stock and working standard solutions [4].
¢ Instrumental Analysis:
o Chromatography:
= Column: Supelcosil C18 column.
= Mobile Phase: 0.05 M KH2POa4 (Potassium dihydrogen phosphate) and acetonitrile in a
ratio of 80:20 (v/v).
= Flow Rate: 2.0 mL/min.
= Detection: UV at 260 nm [3] [4].
¢ Validation & Greenness Assessment:
o The method was validated per ICH guidelines and was linear for SUL in the range of 20.0—
60.0 pg mL~1 [3] [4].
o It was also developed as a stability-indicating method, meaning it can accurately measure
the active drugs even in the presence of their degradation products, which is crucial for
assessing shelf-life [3] [4].

Greenness Assessment Workflow

The following diagram illustrates the logical workflow for applying the combined greenness assessment

framework as demonstrated in the research.
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The Efficient-Valid-Green (EVG) framework is a three-pillar approach used to evaluate the overall

competence of an analytical study. It aims to find a balance between:

o Efficiency: High-throughput analysis and optimal resource use.
¢ Validation: Meeting regulatory standards for accuracy, precision, etc.
e Greenness: Minimizing environmental and safety impacts [1] [2].

The outcome of this integrated evaluation is often represented visually using a radar chart to show the

balance point between these three pillars [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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